N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H34N2O3/c1-6-12-21-13-9-16(10-14-21)18(22)20-15-19(2,3)11-7-8-17(23-4)24-5/h1,16-17H,7-15H2,2-5H3,(H,20,22)
• InChI Key: JPHIFLYHFQPXBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCC(OC)OC)CNC(=O)C1CCN(CC1)CC#C
• Molecular Formula: C19H34N2O3
• Molecular Weight: 338.5 g/mol

Description

N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, also known as DMHP, is a synthetic compound that belongs to the family of piperidine derivatives. DMHP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. In

Mechanism of Action

N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide exerts its effects by selectively inhibiting the T-type calcium channel, which is involved in regulating neuronal excitability. By blocking this channel, N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide reduces the influx of calcium ions into neurons, resulting in a decrease in neuronal excitability.
Biochemical and Physiological Effects:
N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on neuronal excitability, N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells. N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has also been shown to have anxiolytic and sedative effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is its selectivity for the T-type calcium channel, which makes it a useful tool for studying the role of this channel in various neurological disorders. However, N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide also has some limitations, including its relatively short half-life and the need for high concentrations to achieve its effects.

Future Directions

There are several future directions for research on N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide. One area of interest is the development of more potent and selective inhibitors of the T-type calcium channel, which could have therapeutic applications in neurological disorders. Another area of interest is the use of N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide in combination with other drugs to enhance its effects or to target multiple pathways involved in neurological disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide and to identify any potential side effects or limitations.

Synthesis Methods

N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide can be synthesized through a multi-step process that involves the reaction of 1,5-dibromopentane with 2,2-dimethyl-6-methoxyhept-4-en-1-ol in the presence of sodium hydride. The resulting product is then reacted with propargylamine to yield N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide.

Scientific Research Applications

N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been primarily studied for its potential applications in neuroscience research. Specifically, N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been shown to be a potent and selective inhibitor of the T-type calcium channel, which plays a crucial role in regulating neuronal excitability. As such, N-(6,6-dimethoxy-2,2-dimethylhexyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been used to study the role of T-type calcium channels in various neurological disorders, including epilepsy, neuropathic pain, and Parkinson's disease.